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Cat. No.: B045165 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Naphthalenemethanol, a derivative of naphthalene, is a chemical intermediate utilized in

various research and development applications, including organic synthesis and the study of

metabolic pathways. As with any chemical substance, a thorough understanding of its potential

hazards and the implementation of appropriate safety protocols are paramount to ensure the

well-being of laboratory personnel and the integrity of research. This guide provides an in-depth

overview of the safety and handling precautions for 2-Naphthalenemethanol, compiled from

available safety data sheets and toxicological information.

Hazard Identification and Classification
2-Naphthalenemethanol is classified as a hazardous substance according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). It is crucial to be

aware of these hazards before handling the compound.

GHS Classification[1][2][3][4]
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Hazard Class Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation

Eye Irritation 2
H319: Causes serious eye

irritation

Specific Target Organ Toxicity -

Single Exposure (Respiratory

Tract Irritation)

3
H335: May cause respiratory

irritation

GHS Label Elements[1][2][3][4]

Pictogram Signal Word

alt text Warning

The following diagram illustrates the logical flow from hazard identification to the

implementation of control measures.
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Figure 1: Hazard Identification and Control Workflow.

Toxicological Data
Comprehensive toxicological data for 2-Naphthalenemethanol, such as LD50 and LC50

values, are not readily available in published literature or safety data sheets.[5] One available

Safety Data Sheet indicates that for oral and dermal routes, the acute toxicity estimate (ATE) is

greater than 2000 mg/kg, suggesting that the criteria for classification in more severe toxicity

categories are not met.[5]

Due to the lack of specific data for 2-Naphthalenemethanol, it is prudent to consider the

toxicology of its parent compound, naphthalene, and its precursor in some metabolic contexts,

2-methylnaphthalene, for a conservative approach to safety.

Toxicological Data for Related Compounds

Compound Route Species Value Reference

Naphthalene Oral LD50 Rat 490 mg/kg [6]

Naphthalene Dermal LD50 Rabbit >20001 mg/kg [6]

Naphthalene Inhalation LC50 Rat
>170 ppm (4

hours)
[6]

Occupational Exposure Limits
There are no established specific occupational exposure limits (OELs), such as Permissible

Exposure Limits (PEL) from OSHA or Threshold Limit Values (TLV) from ACGIH, for 2-
Naphthalenemethanol.[7] In the absence of specific limits, it is essential to minimize exposure

through engineering controls, administrative controls, and personal protective equipment.

For reference, the occupational exposure limits for naphthalene are provided below.

Occupational Exposure Limits for Naphthalene
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Organization Limit Value

OSHA PEL (8-hour TWA) 10 ppm (50 mg/m³)

NIOSH REL (10-hour TWA) 10 ppm (50 mg/m³)

NIOSH STEL (15 minutes) 15 ppm (75 mg/m³)

ACGIH TLV (8-hour TWA) 10 ppm (52 mg/m³)

First Aid Measures
In the event of exposure to 2-Naphthalenemethanol, immediate and appropriate first aid is

crucial. The following are general guidelines; always refer to the specific Safety Data Sheet for

the most accurate and detailed information.

First Aid Procedures[1][3]

Exposure Route First Aid Measures

Inhalation

Move the victim to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and seek immediate medical

attention. Do not use mouth-to-mouth

resuscitation if the chemical was ingested or

inhaled.[1]

Skin Contact

Immediately take off contaminated clothing.

Wash off with soap and plenty of water. If skin

irritation occurs, get medical help.[1]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical attention.[1]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[1]
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Fire and Explosion Hazard Data
2-Naphthalenemethanol is a combustible solid.[8] While it does not have a listed flash point,

appropriate precautions should be taken to avoid ignition sources in its presence, especially

when handled as a powder which can form explosive mixtures with air.

Fire Fighting Measures[1][9]

Aspect Recommendation

Suitable Extinguishing Media
Use dry chemical, carbon dioxide, or alcohol-

resistant foam.[1]

Specific Hazards
Hazardous combustion products include carbon

monoxide and carbon dioxide.[9]

Protective Equipment
Wear a self-contained breathing apparatus

(SCBA) and full protective gear.[1][9]

Personal Protective Equipment (PPE)
The use of appropriate Personal Protective Equipment is mandatory when handling 2-
Naphthalenemethanol to prevent skin, eye, and respiratory exposure.

Recommended Personal Protective Equipment[1][8][10]
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Protection Type Specification

Eye/Face Protection
Tightly fitting safety goggles with side-shields

conforming to EN 166 (EU) or NIOSH (US).[1]

Skin Protection

Impervious clothing and chemical-resistant

gloves (e.g., nitrile rubber). Gloves must be

inspected prior to use.[1]

Respiratory Protection

If exposure limits are exceeded or irritation is

experienced, use a full-face respirator with an

appropriate cartridge. For powders, a dust mask

type N95 (US) is recommended for lower-level

exposures.[1][8][10]

Handling and Storage
Proper handling and storage procedures are critical to maintaining a safe laboratory

environment when working with 2-Naphthalenemethanol.

Handling and Storage Guidelines[1]

Condition Procedure

Handling

Handle in a well-ventilated place, preferably a

chemical fume hood. Avoid contact with skin

and eyes. Avoid the formation of dust and

aerosols. Use non-sparking tools and prevent

electrostatic discharge.

Storage

Store in a tightly closed container in a dry, cool,

and well-ventilated place. Store away from

incompatible materials and foodstuff containers.

The following diagram outlines a standard workflow for the safe handling of solid chemicals like

2-Naphthalenemethanol in a laboratory setting.
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Figure 2: Safe Handling Workflow for Solid Chemicals.
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Accidental Release Measures
In the event of a spill, prompt and appropriate action is necessary to prevent exposure and

environmental contamination.

Spill Response Procedures[1]

Aspect Action

Personal Precautions

Use personal protective equipment, including

chemical-impermeable gloves and respiratory

protection. Ensure adequate ventilation and

remove all sources of ignition. Evacuate

personnel to a safe area.

Environmental Precautions
Prevent further leakage or spillage if safe to do

so. Do not let the chemical enter drains.

Containment and Cleanup

Collect and arrange for disposal. Keep the

chemical in suitable, closed containers for

disposal. Use spark-proof tools and explosion-

proof equipment.

Stability and Reactivity
Understanding the chemical stability and reactivity of 2-Naphthalenemethanol is crucial for

safe storage and handling.

Stability and Reactivity Profile[9]
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Parameter Information

Reactivity No specific reactivity data is available.

Chemical Stability Stable under normal conditions.

Conditions to Avoid Incompatible products.

Incompatible Materials Acids, Acid anhydrides, Acid chlorides.

Hazardous Decomposition Products Carbon monoxide and Carbon dioxide.

Metabolic Pathway
2-Naphthalenemethanol is a known metabolite of 2-methylnaphthalene, an environmental

pollutant. The metabolic activation of 2-methylnaphthalene to 2-Naphthalenemethanol is an

important consideration in its toxicological profile. This process involves key enzyme families.

The metabolic activation is primarily carried out by Cytochrome P450 (CYP) enzymes, which

hydroxylate the methyl group of 2-methylnaphthalene. Subsequently, sulfotransferases (SULTs)

can participate in this metabolic pathway.[1]

The following diagram illustrates the metabolic activation of 2-methylnaphthalene.
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Figure 3: Metabolic Activation of 2-Methylnaphthalene.
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Experimental Protocols for Safety Assessment
While specific, detailed experimental protocols for the safety assessment of 2-
Naphthalenemethanol are not readily available in the public domain, standardized guidelines

from the Organisation for Economic Co-operation and Development (OECD) are widely used

for chemical safety testing. Researchers designing studies to evaluate the toxicity of 2-
Naphthalenemethanol would likely adapt these established protocols.

General OECD Test Guidelines for Acute Toxicity
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Test Type OECD Guideline Brief Description

Acute Oral Toxicity TG 420, 423, 425

These methods involve the

administration of the

substance to animals (usually

rats) in a single dose or

multiple doses within 24 hours.

The Fixed Dose Procedure

(TG 420), Acute Toxic Class

Method (TG 423), and Up-and-

Down Procedure (TG 425) are

designed to determine the

dose at which toxic effects or

mortality are observed, using a

reduced number of animals

compared to classical LD50

tests.[9][10][11]

Acute Dermal Toxicity TG 402

The substance is applied to

the shaved skin of animals

(usually rats or rabbits) for a

24-hour period. The animals

are then observed for signs of

toxicity and mortality for up to

14 days. This test helps to

determine the potential for

adverse effects from short-

term skin contact.[12]

Acute Inhalation Toxicity TG 403, 436 Animals (usually rats) are

exposed to the substance as a

gas, vapor, or aerosol in an

inhalation chamber for a

defined period (typically 4

hours). Observations for

toxicity and mortality are made

during and after exposure for

up to 14 days. These tests are
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crucial for substances that may

be airborne.[1]

Conclusion
This technical guide provides a comprehensive overview of the known safety and handling

information for 2-Naphthalenemethanol. The primary hazards are skin, eye, and respiratory

irritation. While specific quantitative toxicological data and occupational exposure limits are not

established, a conservative approach to handling, based on the known hazards and

information on related compounds, is essential. Adherence to the safety precautions outlined in

this guide, including the consistent use of appropriate personal protective equipment and

engineering controls, will minimize the risk of exposure and ensure a safe working environment

for all laboratory personnel. Researchers should always consult the most current Safety Data

Sheet before working with this or any other chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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